Cas no 51756-08-2 (methyl 2-ethylacetoacetate)

methyl 2-ethylacetoacetate Properties

Names and Identifiers

• methyl 2-ethylacetoacetate
• methyl 2-ethyl-3-oxobutanoate

• MDL： MFCD01632136
• InChIKey： YXLVLOWNJCOOAU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O3/c1-4-6(5(2)8)7(9)10-3/h6H,4H2,1-3H3
• SMILES： CCC(C(=O)C)C(=O)OC

Computed Properties

• Exact Mass: 144.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 144.079
• Heavy Atom Count: 10
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.77460
• PSA: 43.37000
• Refractive Index: n20/D 1.423
• Boiling Point: 189-191℃(lit.)
• Flash Point: 189-191°C
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.010 g/mL at 20 °C(lit.)

methyl 2-ethylacetoacetate Security Information

• WGK Germany：3
• Safety Instruction： S23; S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38
• TSCA：Yes

methyl 2-ethylacetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%